Cas no 921865-72-7 (N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 921865-72-7
• MF: C₁₅H₁₇FN₄O₃S
• MW: 352.383885145187
• CID: 5960859
• PubChem ID: 18570864
• Update Time: 2025-07-14

N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide
• 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• N-(2-fluorophenyl)-2-{[5-(hydroxymethyl)-1-[(methylcarbamoyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• 921865-72-7
• AKOS024632264
• N-(2-fluorophenyl)-2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide
• F2258-0014

• Inchi： 1S/C15H17FN4O3S/c1-17-13(22)7-20-10(8-21)6-18-15(20)24-9-14(23)19-12-5-3-2-4-11(12)16/h2-6,21H,7-9H2,1H3,(H,17,22)(H,19,23)
• InChI Key： JOXDZUTZUFAIGW-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CN1C(SCC(NC2=CC=CC=C2F)=O)=NC=C1CO

Computed Properties

• Exact Mass: 352.10053975g/mol
• Monoisotopic Mass: 352.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 921865-72-7)

The compound N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 921865-72-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a fluorophenyl group and an imidazole core, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its hydroxymethyl and methylcarbamoyl functional groups, which contribute to its unique reactivity and binding properties.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. The sulfanylacetamide moiety in this compound enhances its potential as a building block for enzyme inhibitors and receptor modulators. This aligns with current trends in targeted therapy, where precision and selectivity are paramount. The inclusion of a fluorine atom further optimizes its pharmacokinetic profile, a feature highly sought after in modern drug design.

The synthesis of CAS No. 921865-72-7 involves multi-step organic reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling. These methods are frequently discussed in academic forums and industry conferences, reflecting the growing emphasis on green chemistry and sustainable synthesis. Researchers are also exploring its applications in bioconjugation and proteomics, where its stability and reactivity offer distinct advantages.

From a commercial perspective, N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide is available in limited quantities, primarily for research purposes. Its high purity and custom synthesis options cater to the needs of pharmaceutical companies and academic institutions. The compound’s MSDS and analytical data are rigorously documented, ensuring compliance with global safety standards.

Emerging studies suggest potential applications of this compound in neurodegenerative disease research, particularly due to its ability to modulate oxidative stress pathways. This aligns with the increasing focus on neuroprotection and anti-aging therapeutics. Additionally, its imidazole ring has been linked to antimicrobial activity, making it a candidate for antibiotic development in an era of rising antibiotic resistance.

For researchers seeking CAS 921865-72-7 suppliers, it is essential to verify the compound’s NMR and HPLC profiles to ensure quality. The compound’s storage conditions typically recommend protection from light and moisture, underscoring the importance of proper handling in laboratory settings. As the scientific community continues to explore its potential, N-(2-fluorophenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide remains a promising candidate for future breakthroughs in drug discovery and biochemical research.